Cas no 62266-65-3 (3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester)
62266-65-3 structure
Product Name:3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
CAS No:62266-65-3
MF:C26H48O2
MW:392.658128738403
CID:451801
PubChem ID:71388122
Update Time:2025-04-19
3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester
- octadecyl 1-methylcyclohex-3-ene-1-carboxylate
- 62266-65-3
- DTXSID70810198
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- Inchi: 1S/C26H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-28-25(27)26(2)22-19-18-20-23-26/h18-19H,3-17,20-24H2,1-2H3
- InChI Key: LDLQOURPNFJRBP-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCCCCCCCCCCC)C(C1(C)CC=CCC1)=O
Computed Properties
- Exact Mass: 392.36564
- Monoisotopic Mass: 392.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 19
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Cyclohexene-1-carboxylic acid, 1-methyl-, octadecyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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